Cas no 2089673-59-4 (methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate)

• Product Name: methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate
• CAS No: 2089673-59-4
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5969847
• PubChem ID: 121207752
• Update Time: 2025-08-05

methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, α-amino-3,3-difluoro-, methyl ester
• methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate
• 2089673-59-4
• EN300-1930632

• Inchi： 1S/C7H11F2NO2/c1-12-6(11)5(10)4-2-7(8,9)3-4/h4-5H,2-3,10H2,1H3
• InChI Key： MKVZHTGFRLEIKV-UHFFFAOYSA-N
• SMILES： C1(C(N)C(OC)=O)CC(F)(F)C1

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 191.5±15.0 °C(Predicted)
• pka: 7.50±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate

Exploring the Potential of Methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate (CAS No. 2089673-59-4) in Modern Pharmaceutical and Chemical Applications

In the ever-evolving landscape of pharmaceutical and chemical research, methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate (CAS No. 2089673-59-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclobutyl moiety and ester functionality, is gaining attention for its potential applications in drug discovery, agrochemical development, and specialty chemical synthesis. Researchers are particularly intrigued by its structural features, which combine a constrained cyclobutane ring with the versatility of an amino acid derivative.

The difluorocyclobutyl group in this compound is a key structural element that has become a hot topic in medicinal chemistry. Fluorine substitution is known to influence bioavailability, metabolic stability, and binding affinity—properties highly sought after in modern drug design. When combined with the ester-protected amino acid functionality, this creates a multifunctional building block that can serve as a precursor to various biologically active molecules. Recent publications in journals like Journal of Medicinal Chemistry have highlighted similar fluorinated cyclobutane derivatives as privileged scaffolds in CNS-targeting therapeutics.

From a synthetic chemistry perspective, methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate offers several advantages. The methyl ester group provides excellent solubility in organic solvents while remaining amenable to hydrolysis or transesterification. This makes the compound particularly valuable for parallel synthesis approaches and combinatorial chemistry—techniques that are revolutionizing high-throughput drug discovery. Pharmaceutical companies are increasingly searching for such versatile intermediates that can streamline their lead optimization processes.

The growing interest in fluorinated pharmaceutical ingredients has propelled research into compounds like CAS No. 2089673-59-4. Market analysis shows that fluorinated compounds account for nearly 30% of all new small molecule drugs approved in recent years. This trend aligns with increasing Google search volumes for terms like "fluorine in drug design" and "fluorinated building blocks"—indicating strong industry and academic interest. The 3,3-difluorocyclobutyl motif specifically has appeared in several clinical candidates targeting G protein-coupled receptors (GPCRs), a major drug target class.

Beyond pharmaceuticals, this compound shows promise in materials science applications. The rigid cyclobutane core with fluorine substitution could impart unique physical properties to polymers or liquid crystals. Researchers exploring "fluorinated materials for electronics" or "high-performance polymer additives" may find this chemical entity particularly interesting. The balance between hydrophobicity from fluorine atoms and polarity from the ester/amino groups creates intriguing possibilities for surface modification applications.

Quality and sourcing of methyl 2-amino-2-(3,3-difluorocyclobutyl)acetate are critical considerations for potential users. Analytical data from reputable suppliers typically includes HPLC purity (>98%), NMR confirmation, and mass spectrometry verification. Proper storage conditions (typically 2-8°C under inert atmosphere) are essential to maintain the compound's stability, especially given the reactive amino ester functionality. These quality parameters are frequently searched in combination with the CAS number by procurement specialists.

Looking forward, the scientific community anticipates expanding applications for this compound as research into fluorinated bioisosteres continues to grow. Its potential use in peptide mimetics, enzyme inhibitors, and as a conformational constraint element in medicinal chemistry makes it a valuable asset in the molecular toolbox. With the pharmaceutical industry's ongoing focus on targeted therapies and precision medicine, carefully designed fluorinated compounds like this will likely play an increasingly important role in addressing unmet medical needs.